N-{2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl}-3,4-dimethylbenzamide
CAS No.: 946364-94-9
Cat. No.: VC6779852
Molecular Formula: C29H36N4O
Molecular Weight: 456.634
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946364-94-9 |
|---|---|
| Molecular Formula | C29H36N4O |
| Molecular Weight | 456.634 |
| IUPAC Name | N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-3,4-dimethylbenzamide |
| Standard InChI | InChI=1S/C29H36N4O/c1-22-10-11-25(20-23(22)2)29(34)30-21-28(24-12-14-26(15-13-24)31(3)4)33-18-16-32(17-19-33)27-8-6-5-7-9-27/h5-15,20,28H,16-19,21H2,1-4H3,(H,30,34) |
| Standard InChI Key | IKCSNDWEMPXRSL-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)C(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCN(CC3)C4=CC=CC=C4)C |
Introduction
Synthesis and Preparation
The synthesis of such compounds typically involves multi-step reactions, including the formation of the benzamide core and the introduction of the phenylpiperazine and dimethylamino groups. Common methods might involve amide coupling reactions and nucleophilic substitutions.
Biological Activity
Compounds with similar structures have been studied for their interactions with biological systems, particularly neurotransmitter transporters and receptors. For example, piperazine derivatives have shown affinity for dopamine and norepinephrine transporters, suggesting potential applications in neuropharmacology .
Related Compounds and Their Activities
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N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)isobutyramide: This compound has a molecular weight of 394.6 g/mol and a molecular formula of C24H34N4O .
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N-[(2S)-2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2,4-dimethylbenzenesulfonamide: This compound has a molecular weight of 492.7 g/mol and is structurally similar to the compound of interest .
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4-chloro-N-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)benzenesulfonamide: This compound has a molecular weight of 499.1 g/mol and demonstrates the diversity of functional groups that can be attached to the core structure .
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